Cas no 1804162-08-0 (Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate
• CAS No: 1804162-08-0
• MF: C₁₃H₁₅BrF₂O₃
• MW: 337.157210588455
• CID: 4955376
• Update Time: 2025-06-09

Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate

• Inchi： 1S/C13H15BrF2O3/c1-2-18-12(17)11-6-5-10(19-13(15)16)8-9(11)4-3-7-14/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： VDXFBOPVICDJDY-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate

Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate (CAS No. 1804162-08-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate, identified by its CAS number 1804162-08-0, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel bioactive molecules. The presence of both a bromopropyl side chain and a difluoromethoxy substituent in its benzene ring framework imparts distinct chemical properties that make it an intriguing candidate for further exploration.

The Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate molecule exhibits a high degree of versatility, which is largely attributed to its bifunctional nature. The bromopropyl group, with its alkyl chain extending from the benzene ring, offers potential for various chemical modifications, including cross-coupling reactions that are widely employed in the synthesis of complex pharmaceuticals. On the other hand, the difluoromethoxy group introduces electron-withdrawing effects and enhances metabolic stability, which are critical factors in drug design. These attributes collectively contribute to the compound's potential as a building block in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural motifs present in Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate have shown promise in preliminary studies as scaffolds for compounds that interact with specific neurotransmitter receptors. For instance, derivatives of this compound have been investigated for their potential to influence GABAergic and glutamatergic systems, which are implicated in conditions such as anxiety and depression. The ability to fine-tune these interactions through structural modifications makes this compound a valuable asset in the quest for novel therapeutics.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced binding affinity and reduced metabolic degradation. The difluoromethoxy group in Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate is no exception and has been shown to confer these advantages when incorporated into drug candidates. Current research highlights its utility in designing molecules with prolonged half-lives and increased bioavailability, which are essential for therapeutic efficacy. This has spurred interest among medicinal chemists to explore further modifications of this scaffold to optimize its pharmacological profile.

The synthesis of Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the sophistication of modern chemical synthesis techniques. The ability to produce this compound reliably is crucial for its continued use in both academic research and industrial applications.

In addition to its pharmaceutical applications, Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced materials with specific electronic properties or for use as an intermediate in the synthesis of crop protection agents. The versatility of this compound underscores its importance beyond traditional medicinal chemistry applications.

The ongoing exploration of Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate is driven by its potential to address unmet medical needs through innovative drug design. Researchers are increasingly leveraging computational methods and high-throughput screening technologies to identify novel derivatives with enhanced biological activity. These efforts are complemented by experimental studies that aim to elucidate the mechanistic basis of the compound's interactions with biological targets. Such interdisciplinary approaches are essential for translating laboratory findings into tangible therapeutic benefits.

The future prospects for Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate are bright, given its multifaceted utility and the continuous advancements in synthetic chemistry. As our understanding of biological systems grows, so too does the demand for sophisticated molecular tools like this one. Whether used as a starting material for drug discovery or as a reference compound in biochemical assays, Ethyl 2-(3-bromopropyl)-4-(difluoromethoxy)benzoate remains a cornerstone in modern chemical biology research.